Cas no 41921-63-5 (4,5-Dihydro-1H-benzo[D][1,3]diazepin-2(3H)-one)

• Product Name: 4,5-Dihydro-1H-benzo[D][1,3]diazepin-2(3H)-one
• CAS No: 41921-63-5
• Molecular Formula: C₉H₁₀N₂O
• Molecular Weight: 162.1885
• MDL: MFCD12755900
• CID: 839192
• PubChem ID: 13724741

4,5-Dihydro-1H-benzo[D][1,3]diazepin-2(3H)-one Properties

Names and Identifiers

• 2H-1,3-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-
• 1,3,4,5-tetrahydro-1,3-benzodiazepin-2-one
• 1,3,4,5-TETRAHYDRO-2H-1,3-BENZODIAZAPINE-2-ONE
• 4,5-DIHYDRO-1H-BENZO[D][1,3]DIAZEPIN-2(3H)-ONE
• 1,3,4,5-tetrahydro-[1,3]benzodiazepin-2-one
• 1,3,4,5-tetrahydro-2H-1,3-benzodiazepin-2-one
• 1,3,4,5-tetrahydro-2H-benzo-diazepin-2-one
• 1,3,4,5-tetrahydro-benzo[d][1,3]diazepin-2-one
• 2,3,4,5-TETRAHYDRO-1H-1,3-BENZODIAZEPIN-2-ONE
• 2-oxo-1,3,4,5-tetrahydro-1,3-benzodiazepine
• HPOQPYOUJYHQND-UHFFFAOYSA-N
• AB65832
• AK551054
• 2,3,4,5-Tetrahydro-1H-1,3-benzodiazepine-2-one
• 1,3,4,5-tetrahydro-2H-benzo[d][1,3]diazepin-2-one
• CS-0186912
• AKOS030632853
• DS-19573
• DB-228949
• 41921-63-5
• F21129
• SCHEMBL1196991

• MDL： MFCD12755900
• InChIKey： HPOQPYOUJYHQND-UHFFFAOYSA-N
• Inchi： 1S/C9H10N2O/c12-9-10-6-5-7-3-1-2-4-8(7)11-9/h1-4H,5-6H2,(H2,10,11,12)
• SMILES： O=C1N([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C([H])([H])N1[H]

Computed Properties

• Exact Mass: 162.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.079312947g/mol
• Heavy Atom Count: 12
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 41.1

Experimental Properties

• LogP: 1.83100
• PSA: 41.13000
• Melting Point: 170.5-171.0 ºC

4,5-Dihydro-1H-benzo[D][1,3]diazepin-2(3H)-one Security Information

4,5-Dihydro-1H-benzo[D][1,3]diazepin-2(3H)-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids